Cas no 141078-96-8 (Pyridine,3-[4-(4-methylphenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]-)

• Product Name: Pyridine,3-[4-(4-methylphenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]-
• CAS No: 141078-96-8
• MF: C₂₁H₁₈N₄O
• MW: 342.393824100494
• CID: 190724
• PubChem ID: 3072150
• Update Time: 2025-04-19

Pyridine,3-[4-(4-methylphenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• 3-[4-(4-methylphenyl)-5-(phenoxymethyl)-1,2,4-triazol-3-yl]pyridine
• Pyridine,3-[4-(4-methylphenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]-
• 3-(4-(4-Methylphenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl)pyridine
• Pyridine, 3-(4-(4-methylphenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl)-
• DTXSID60161545
• BRN 5451655
• 141078-96-8

• Inchi： 1S/C21H18N4O/c1-16-9-11-18(12-10-16)25-20(15-26-19-7-3-2-4-8-19)23-24-21(25)17-6-5-13-22-14-17/h2-14H,15H2,1H3
• InChI Key： LKMDBKDTZIUSMX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC1=NN=C(C2C=NC=CC=2)N1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 342.14824
• Monoisotopic Mass: 342.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52.8Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 575.7°C at 760 mmHg
• Flash Point: 302°C
• Refractive Index: 1.64
• PSA: 52.83